Cas no 32887-01-7 (Mecillinam)

• Product Name: Mecillinam
• CAS No: 32887-01-7
• Molecular Formula: C₁₅H₂₃N₃O₃S
• Molecular Weight: 325.43
• MDL: MFCD00056869
• CID: 53976

Mecillinam Properties

Names and Identifiers

• Mecillinam
• Amdinocillin
• (2S,5R,6R)-6-(Azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• MDL： MFCD00056869
• SMILES： O=C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2/N=C/N3CCCCCC3)N1C2=O)O

Computed Properties

• Exact Mass: 325.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 22
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.28200
• PSA: 98.51000
• Water Partition Coefficient: Soluble in water at approximately 1mg/ml
• Boiling Point: 550.6°C at 760 mmHg
• Melting Point: 156°C
• Flash Point: >110°(230°F)
• Color/Form: Colorless crystal, odorless and tasteless
• Specific Rotation: D20 +285° (c = 1 in 0.1N HCl)
• Density: 1.4400

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances